Cas no 80343-16-4 (1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine)

1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine structure
80343-16-4 structure
Product Name:1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine
CAS No:80343-16-4
MF:C4H5F3N4
MW:166.104510068893
CID:4659336
PubChem ID:12774391
Update Time:2024-10-27

1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine
    • 1H-1,2,4-triazol-5-amine, 1-methyl-3-(trifluoromethyl)-
    • AKOS023791157
    • EN300-138180
    • Z1262682253
    • 2-methyl-5-(trifluoromethyl)-1,2,4-triazol-3-amine
    • 1-Methyl-3-trifluoromethyl-1H-1,2,4-triazole-5-amine
    • 80343-16-4
    • MFCD20722545
    • ALBB-034836
    • SCHEMBL10748672
    • AT31009
    • Inchi: 1S/C4H5F3N4/c1-11-3(8)9-2(10-11)4(5,6)7/h1H3,(H2,8,9,10)
    • InChI Key: YHZGCMQWEKYCGW-UHFFFAOYSA-N
    • SMILES: FC(C1N=C(N)N(C)N=1)(F)F

Computed Properties

  • Exact Mass: 166.04663066g/mol
  • Monoisotopic Mass: 166.04663066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 56.7Ų

1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine Security Information

1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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1H-1,2,4-Triazol-5-amine, 1-methyl-3-(trifluoromethyl)-
80343-16-4 95%
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eNovation Chemicals LLC
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Enamine
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Enamine
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Enamine
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Enamine
EN300-138180-1.0g
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Enamine
EN300-138180-2.5g
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Enamine
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